Cas no 57229-67-1 (Na-Boc-L-tryptophan benzyl ester)

Na-Boc-L-tryptophan benzyl ester Properties

Names and Identifiers

• L-Tryptophan,N-[(1,1-dimethylethoxy)carbonyl]-, phenylmethyl ester
• Boc-L-Trp-Obzl
• Boc-Trp-OBzl
• Nα-Boc-L-tryptophan benzyl ester
• (S)-benzyl 2-((tert-butoxycarbonyl)amino)-3-(1H-indol-3-yl)propanoate
• BOC-L-TRYPTOPHAN BENZYL ESTER
• N-a-Boc-L-Tryptophanbenzylester
• N-boc-L-tryptophan benzyl ester
• N-α-Boc-L-Tryptophan benzyl ester
• (S)-2-tert-Butoxycarbonylamino-3-(-1H-indol-3-yl)propionic acid benzyl ester
• (S)-2-tert-Butoxycarbonylamino-3-(1H-indol-3-yl)-propionic acid benzyl ester
• 2-tert-Butoxycarbonylamino-3-(1H-indol-3-yl)-propionic acid benzyl ester
• Na-Boc-L-tryptophan benzyl ester
• CEMCPAAFDOVLDW-FQEVSTJZSA-N
• Nalpha-Boc-tryptophan benzyl ester
• BOC-L-TRYPTOPHAN BENZYLESTER
• KM0079
• BDBM50030139
• N-
• A-Boc-L-Tryptophan benzyl ester
• 6456AH
• AM82287
• 2
• Benzyl (tert-butoxycarbonyl)-L-tryptophanate
• benzyl (2S)-3-(1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• CHEMBL429395
• AKOS025289392
• MFCD00190837
• DS-9756
• CS-0154517
• D83115
• SCHEMBL16464197
• n-boc-l-tryptophan benzyl ester
• (S)-benzyl 2-(tert-butoxycarbonylamino)-3-(1H-indol-3-yl)propanoate
• 57229-67-1
• BOC-TRP-OBZL
• Boc-L-tryptophan benzyl ester
• Boc-L-Trp-OBzl
• N-BOC-L-tryptophan benzyl ester
• +Expand

• MDL： MFCD00190837
• InChIKey： CEMCPAAFDOVLDW-FQEVSTJZSA-N
• Inchi： 1S/C23H26N2O4/c1-23(2,3)29-22(27)25-20(21(26)28-15-16-9-5-4-6-10-16)13-17-14-24-19-12-8-7-11-18(17)19/h4-12,14,20,24H,13,15H2,1-3H3,(H,25,27)/t20-/m0/s1
• SMILES： O(C(N([H])[C@]([H])(C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 394.18900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 394.18925731g/mol
• Heavy Atom Count: 29
• Complexity: 554
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 80.4

Experimental Properties

• LogP: 4.73800
• PSA: 80.42000
• Melting Point: 140-146℃
• Solubility: Insuluble (4.7E-3 g/L) (25 ºC),
• Density: 1.205±0.06 g/cm3 (20 ºC 760 Torr),